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Compound of Interest

Compound Name: Methyl 12-methyltridecanoate

Cat. No.: B164420

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 12-methyltridecanoate, also known by its synonym Methyl isomyristate, is a
branched-chain fatty acid methyl ester (FAME). Its unique structure, with a methyl group at the
iIso-position, imparts distinct physical and biological properties compared to its straight-chain
counterparts. This technical guide provides a comprehensive overview of Methyl 12-
methyltridecanoate, including its physicochemical properties, natural occurrence, and known
biological roles, with a focus on information relevant to research and development.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 12-methyltridecanoate is
presented in the table below. This data is essential for its handling, formulation, and analytical
characterization.
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Property Value Reference
CAS Number 5129-58-8 [1][2][3]
Molecular Formula C15H3002 [1][3]
Molecular Weight 242.4 g/mol [11[3]
Appearance Liquid [4]

Boiling Point 281.3 °C at 760 mmHg [4]

Density 0.865 g/cm?3 [4]
Refractive Index 1.436 [4]

Soluble in ethanol and

Solubility [5]
chloroform.
FLESKWMKPOBWDE-

InChl Key [11[3][6]
UHFFFAOYSA-N
Methyl isomyristate, 12-

Synonyms Methyltridecanoic acid methyl [1][3]

ester

Natural Occurrence

Methyl 12-methyltridecanoate is found in various natural sources, highlighting its role in the

biosphere. Its presence is notable in:

¢ Ruminant Fats: It has been identified in beef and mutton tallow.[7]

o Marine Oils: Cod liver oil is a known source of this branched-chain fatty acid ester.[7]

 Dairy Products: It is one of the common odd and branched-chain fatty acids found in the milk

of cows.[8]

o Bacteria: Iso-fatty acids like Methyl 12-methyltridecanoate are significant components of

bacterial cell membranes. Their presence and composition can be used as a taxonomic

marker for certain bacterial species.[8]
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o Waxy Materials: It is found in substances like lanolin.[8]

Biological Significance and Potential Applications

While specific research on the biological activities of pure Methyl 12-methyltridecanoate is
limited, the broader class of iso-branched-chain fatty acids has well-documented roles,
suggesting potential areas of investigation for this specific molecule.

Role in Bacterial Membranes

Branched-chain fatty acids are crucial for maintaining the fluidity and integrity of bacterial cell
membranes.[8] They play a vital role in how bacteria adapt to environmental stressors such as
changes in temperature and toxicity.[8] This suggests that targeting the synthesis or
incorporation of Methyl 12-methyltridecanoate and other branched-chain fatty acids could be
a novel strategy for antimicrobial drug development.

Bacterial Cell

Branched-Chain Fatty Acid
(BCFA) Synthesis

Click to download full resolution via product page

Bacterial adaptation via branched-chain fatty acids.

Enzyme Activation and Protein Modification

Iso-fatty acids have been identified as activators for various enzymes and can be utilized as
protein modifiers.[8] This opens up avenues for investigating the specific interactions of Methyl
12-methyltridecanoate with cellular proteins and its potential to modulate enzymatic activity in
various pathways.

Experimental Protocols
Synthesis of Methyl 12-methyltridecanoate
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While a specific, detailed protocol for the synthesis of Methyl 12-methyltridecanoate is not
readily available in the reviewed literature, a general and widely used method for the
preparation of fatty acid methyl esters (FAMES) is through the esterification of the
corresponding carboxylic acid.

General Protocol for Esterification:
o Starting Material: 12-methyltridecanoic acid.

o Reagents: Anhydrous methanol (in excess) and a catalytic amount of a strong acid (e.g.,
concentrated sulfuric acid or hydrochloric acid).

e Procedure: a. Dissolve 12-methyltridecanoic acid in anhydrous methanol. b. Slowly add the
acid catalyst to the solution while stirring. c. Reflux the mixture for several hours. The
reaction progress can be monitored by thin-layer chromatography (TLC). d. After the reaction
is complete, neutralize the excess acid with a mild base (e.g., sodium bicarbonate solution).
e. Extract the Methyl 12-methyltridecanoate with a nonpolar solvent (e.g., hexane or
diethyl ether). f. Wash the organic layer with water and then with brine. g. Dry the organic
layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate). h.
Remove the solvent under reduced pressure to obtain the crude product. i. Purify the crude
product by vacuum distillation or column chromatography to yield pure Methyl 12-
methyltridecanoate.
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General workflow for FAME synthesis.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the primary analytical technique for the identification and quantification of Methyl 12-
methyltridecanoate. The following provides a general protocol for the analysis of FAMEs.

Sample Preparation:
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 Lipid Extraction: For biological samples, lipids are first extracted using a suitable solvent
system (e.g., Folch or Bligh-Dyer methods).

o Transesterification: The extracted lipids are then transesterified to convert fatty acids into
their corresponding methyl esters. A common method involves heating the lipid extract with a
reagent such as 1% sulfuric acid in methanol or boron trifluoride in methanol.

o Extraction of FAMESs: The resulting FAMESs are extracted with a nonpolar solvent like hexane.

» Sample Concentration: The hexane extract is concentrated under a stream of nitrogen
before GC-MS analysis.

GC-MS Parameters (General):

e Column: A polar capillary column (e.g., a wax-type or a cyano-substituted column) is typically
used for the separation of FAMESs.

e Carrier Gas: Helium is commonly used as the carrier gas.

« Injection Mode: Split or splitless injection depending on the sample concentration.

o Oven Temperature Program: A temperature gradient is programmed to elute FAMESs based
on their boiling points and polarity. A typical program might start at a lower temperature and
ramp up to a higher temperature.

o Mass Spectrometer: Operated in electron ionization (EIl) mode.

» Data Acquisition: Full scan mode is used for identification, while selected ion monitoring
(SIM) mode can be used for targeted quantification to enhance sensitivity.

Identification: The identification of Methyl 12-methyltridecanoate is achieved by comparing its
retention time and mass spectrum with that of a pure standard and by matching the mass
spectrum with library data (e.g., NIST). The mass spectrum of Methyl 12-methyltridecanoate
shows characteristic fragment ions that aid in its identification.[1][6]
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Workflow for GC-MS analysis of FAMESs.

Future Directions and Research Opportunities

The study of Methyl 12-methyltridecanoate presents several exciting research opportunities:

» Elucidation of Specific Biological Functions: There is a clear need for studies to move
beyond the general properties of branched-chain fatty acids and to investigate the specific
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biological roles of Methyl 12-methyltridecanoate. This could involve cell-based assays to
screen for its effects on various cellular processes, including signaling pathways, gene
expression, and inflammatory responses.

» Antimicrobial Drug Development: Given the importance of branched-chain fatty acids in
bacterial membranes, Methyl 12-methyltridecanoate and its analogs could be explored as
potential antimicrobial agents or as adjuvants to existing antibiotics.

» Metabolic Studies: Investigating the metabolism of Methyl 12-methyltridecanoate in
mammalian systems could reveal its potential roles in health and disease.

o Development of Novel Therapeutics: As our understanding of its biological functions grows,
there may be opportunities to develop therapeutics based on the structure of Methyl 12-
methyltridecanoate for a range of conditions.

Conclusion

Methyl 12-methyltridecanoate is a naturally occurring branched-chain fatty acid methyl ester
with distinct physicochemical properties. While its specific biological functions are still largely
unexplored, the known roles of the broader class of iso-fatty acids suggest that it may have
important functions in biological systems, particularly in bacteria. This technical guide provides
a foundation of current knowledge on this compound and highlights the need for further
research to unlock its full potential in various scientific and therapeutic applications. The
detailed experimental frameworks provided herein should serve as a valuable resource for
researchers embarking on the study of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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